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Compound of Interest

lloperidone metabolite P95-
13C,d3

Cat. No.: B15143488

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and relevant biological data for the stable isotope-labeled
lloperidone metabolite, P95-13C,d3. lloperidone is an atypical antipsychotic, and its
metabolites are crucial for understanding its pharmacokinetics and overall pharmacological
profile. The inclusion of a stable isotope-labeled internal standard is essential for quantitative
bioanalytical studies.

Commercial Availability

lloperidone metabolite P95, isotopically labeled with carbon-13 and deuterium (P95-13C,d3), is
available from specialized chemical suppliers for research and development purposes. The
compound is typically supplied in solid form and is offered in various quantities.
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Supplier Product Name Catalog Number Availability
o lloperidone-13C-d3 - In stock (10mg, 50mg,
Clinivex ) Not specified
Metabolite P95 100mg)[1]

) lloperidone-d3 -~ ) ]
BOC Sciences ) Not specified Inquire for price
metabolite P95

Simson Pharma lloperidone-D3

. ) Not specified In stock
Limited metabolite P95

Physicochemical and Technical Data

The stable isotope-labeled P95 metabolite is intended for use as an internal standard in
guantitative analysis, such as mass spectrometry-based assays. Below is a summary of its key

technical data.

Property Value Source

lloperidone metabolite P95-

Product Name 13C.43 Immunomart
Molecular Formula C22 13CH22D3FN205 Immunomart[2]
Molecular Weight 432.46 Immunomart[2]
CAS Number 2747914-96-9 Immunomart[2]
Solubility 10 mM in DMSO Immunomart[2]
Storage -20°C Cayman Chemical
Purity =>98% (for unlabeled P95) Cayman Chemical
Formulation A solid Cayman Chemical

Biological Activity and Pharmacokinetics of
lloperidone Metabolite P95
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lloperidone metabolite P95 is one of the two major metabolites of lloperidone in humans. It is
formed through hydroxylation mediated by the CYP2D6 enzyme. Unlike the parent drug and
the other major metabolite (P88), P95 does not readily cross the blood-brain barrier and is
therefore not expected to contribute to the central therapeutic effects of lloperidone. However,
its peripheral activity may be relevant to the side-effect profile of the drug.

Receptor Binding Profile

The unlabeled form of lloperidone metabolite P95 has been characterized for its binding affinity
to various neurotransmitter receptors. This information is critical for understanding its potential
off-target effects.

Receptor Mean Ki (nM) Source

Cayman Chemical,

Serotonin 5-HT2A 7.08 )
Biomol.com
) Cayman Chemical,
ol-Adrenergic 21.38 i
Biomol.com
i Cayman Chemical,
02B-Adrenergic 83.18 )
Biomol.com
) Cayman Chemical,
02C-Adrenergic 47.86

Biomol.com

Experimental Protocols

While a specific, detailed experimental protocol for lloperidone metabolite P95-13C,d3 is not
publicly available, its primary use is as an internal standard in bioanalytical methods, such as
liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the pharmacokinetic
analysis of lloperidone and its metabolites. Below is a representative workflow for such an
application.

General Workflow for LC-MS/MS Quantification of

lloperidone and Metabolites in Plasma
LC-MS/MS Bioanalytical Workflow
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Radioligand Receptor Binding Assay

To determine the binding affinity (Ki) of unlabeled lloperidone metabolite P95, a competitive
radioligand binding assay would be employed.

Assay Preparation

Prepare membranes from cells Select a suitable radioligand Prepare serial dilutions of
expressing the target receptor with high affinity for the receptor lloperidone Metabolite P95

\ Incubation /
Y

Incubate receptor membranes, radioligand,
and test compound together

Separation
Y

Rapidly filter the mixture to separate
bound from free radioligand

\

Wash filters to remove non-specifically
bound radioligand

Detection ‘%z Analysis

Measure radioactivity on filters

Y

Plot data and calculate IC50 and Ki values

Click to download full resolution via product page

Radioligand Receptor Binding Assay Workflow
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Metabolic Pathway of lloperidone

lloperidone is extensively metabolized in the liver, primarily by CYP2D6 and CYP3A4 enzymes,
as well as through carbonyl reduction. This results in the formation of two major metabolites,
P88 and P95.

: Metabolite P88
Carbonyl Reduction (Active)
Iloperidone CYP2D6
(Hydroxylation) Metabolite P95
(Peripherally Active)

Click to download full resolution via product page

Main Metabolic Pathways of lloperidone

Signaling Context

lloperidone's therapeutic effect is believed to be mediated through its antagonist activity at
dopamine D2 and serotonin 5-HT2A receptors. While metabolite P95 does not cross the blood-
brain barrier, it does interact with 5-HT2A and adrenergic receptors peripherally.

Central Nervous System (CNS) Perioh
eriphery

lloperidone

(Parent Drug) Metabolite P95

Antagonist Antagonist

Dopamine D2 Serotonin 5-HT2A
Receptor Receptor

Serotonin 5-HT2A o-Adrenergic
Receptor Receptors

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15143488?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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